Cas no 1803586-51-7 (Carbamic acid, N-(2,2-difluoro-1,1-dimethylethyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(2,2-difluoro-1,1-dimethylethyl)-, 1,1-dimethylethyl ester
• CAS No: 1803586-51-7
• MF: C₉H₁₇F₂NO₂
• MW: 209.233589887619
• CID: 5152552
• PubChem ID: 91647463
• Update Time: 2025-06-26

Carbamic acid, N-(2,2-difluoro-1,1-dimethylethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(2,2-difluoro-1,1-dimethylethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C9H17F2NO2/c1-8(2,3)14-7(13)12-9(4,5)6(10)11/h6H,1-5H3,(H,12,13)
• InChI Key： MPEZGEDXOKIJQN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C)(C)C(F)F

Additional information on Carbamic acid, N-(2,2-difluoro-1,1-dimethylethyl)-, 1,1-dimethylethyl ester

Carbamic acid, N-(2,2-difluoro-1,1-dimethylethyl)-, 1,1-dimethylethyl ester (CAS No. 1803586-51-7): A Comprehensive Overview

Carbamic acid, N-(2,2-difluoro-1,1-dimethylethyl)-, 1,1-dimethylethyl ester, identified by its CAS number 1803586-51-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of esters and exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of fluoro and tert-butyl groups in its molecular structure imparts distinct reactivity and stability, which are crucial for its applications in drug development.

The< strong>N-(2,2-difluoro-1,1-dimethylethyl)- moiety in the compound's name highlights its fluorinated nature, which is a common feature in modern pharmaceuticals due to the favorable electronic and steric effects of fluorine atoms. Fluorine substitution can enhance metabolic stability, binding affinity, and overall pharmacological activity of drug candidates. The< strong>1,1-dimethylethyl ester component contributes to the compound's lipophilicity and solubility characteristics, making it suitable for various formulation requirements. These structural features collectively contribute to the compound's potential as a building block in the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new fluorinated compounds for medicinal applications. The< strong>fluorinated carbamate esters have emerged as a particularly promising class of molecules due to their ability to modulate enzyme activity and receptor interactions. For instance, studies have shown that fluorine-substituted carbamates can exhibit potent inhibitory effects on certain enzymes implicated in inflammatory and infectious diseases. The< strong>CAS no. 1803586-51-7 compound is being explored as a precursor in the synthesis of such enzyme inhibitors, with particular interest in its potential to target proteases and kinases involved in cancer progression.

The< strong>tert-butyl ester functionality in Carbamic acid, N-(2,2-difluoro-1,1-dimethylethyl)-, 1,1-dimethylethyl ester provides additional stability to the molecule against hydrolysis and oxidation. This stability is essential for ensuring the compound's integrity during storage and transportation, as well as during its incorporation into more complex drug molecules. The tert-butyl group also introduces steric hindrance, which can be strategically employed to improve binding selectivity in drug design. This makes the compound a versatile tool for medicinal chemists seeking to optimize lead compounds.

Current research initiatives are leveraging computational chemistry and high-throughput screening techniques to identify new applications for< strong>CAS no. 1803586-51-7. These efforts aim to uncover novel bioactivities and therapeutic potentials of this compound and its derivatives. Preliminary studies suggest that it may have applications in the treatment of neurological disorders by interacting with specific neurotransmitter receptors. The< strong>N-(2,2-difluoro-1,1-dimethylethyl) group's ability to modulate receptor affinity has opened up new avenues for designing ligands that can selectively target neuronal pathways affected by conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Carbamic acid, N-(2,2-difluoro-1,1-dimethylethyl)-, 1,1-dimethylethyl ester involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies are being employed to improve yield and purity while minimizing side reactions. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are particularly relevant in constructing the< strong>fluorinated core of the molecule. These synthetic strategies are critical for producing high-quality starting materials that can be further functionalized into more complex pharmaceutical entities.

The pharmacokinetic properties of Carbamic acid derivatives are another area of active investigation. The< strong>lipophilicity imparted by the tert-butyl ester group influences how the compound is distributed within the body after administration. Understanding these properties is essential for predicting drug efficacy and optimizing dosing regimens. Additionally,< strong>CAS no. 1803586-51-7's metabolic fate is being studied to assess its potential for bioconversion into active or inactive metabolites. This information is vital for evaluating its safety profile and long-term therapeutic potential.

In conclusion,< strong>Carbamic acid, N-(2,2-difluoro-1,1-dimethylethyl)-, 1,1-dimethylethyl ester (CAS no. 1803586-51-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its incorporation into drug development pipelines holds promise for addressing various therapeutic challenges across multiple disease areas. As research continues to uncover new insights into its bioactivity and synthetic utility,< strong>this compound will likely play an increasingly important role in the discovery and development of next-generation therapeutics.